N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(4-fluorophenyl)methanesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-1-(4-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C21H25FN2O4S/c1-4-11-24-18-10-9-17(12-19(18)28-14-21(2,3)20(24)25)23-29(26,27)13-15-5-7-16(22)8-6-15/h5-10,12,23H,4,11,13-14H2,1-3H3
• InChI Key: KAZPWVGDZXNXGN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)CC3=CC=C(C=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C21H25FN2O4S
• Molecular Weight: 420.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(4-fluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C21H25FN2O4S and its molecular weight is 420.5. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(4-fluorophenyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(4-fluorophenyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photophysical Properties and Synthetic Methodologies

Research on related compounds has focused on the synthesis, crystal structure, and photophysical properties of novel fused oxazapolycyclic skeletons, such as dimethyl 7-oxa-2a1-azabenzo[b]cyclopenta[pq]pleiadene-1,2-dicarboxylate. These studies provide valuable insights into the development of new materials with potential applications in photovoltaics, organic light-emitting diodes (OLEDs), and as fluorescent probes due to their strong blue emission in specific solvents (Petrovskii et al., 2017). Similarly, the synthesis and photophysical properties of fluorescent compounds, including 2,5-dibenzoxazolylphenols and related structures, have been explored for their excited state intramolecular proton-transfer fluorescence, highlighting their utility in designing wavelength shifters for detecting ionizing radiation (Kauffman & Bajwa, 1993).

Polymer Synthesis and Applications

Another significant area of research is the synthesis of high molecular weight polybenzoxazoles (PBOs) in polyphosphoric acid (PPA) and their hydrolytic stability under acidic conditions. This research underscores the importance of such polymers in high-performance materials due to their excellent thermal and chemical stability, making them suitable for aerospace, military, and other high-demand applications (Kim et al., 2005).

Stereochemical Control in Synthesis

The exploration of axial stereocontrol in tropos dibenz[c,e]azepines through the manipulation of alkyl substituents presents fascinating opportunities for the development of new synthetic methodologies. These approaches allow for the precise control of stereochemistry in the synthesis of complex molecules, which is crucial for the pharmaceutical industry and the creation of materials with specific optical properties (Balgobin et al., 2017).